Cas no 96053-37-1 (4-(aminomethyl)-3-bromobenzoic acid)

• Product Name: 4-(aminomethyl)-3-bromobenzoic acid
• CAS No: 96053-37-1
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 4356793
• PubChem ID: 67186377
• Update Time: 2025-08-04

4-(aminomethyl)-3-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminomethyl)-3-bromo-
• 4-(aminomethyl)-3-bromobenzoic acid
• 2-bromo-4-carboxybenzylamine
• 4-(aminomethyl)-3-bromobenzoicacid
• HFLFFRTWPLSPSN-UHFFFAOYSA-N
• F91803
• SCHEMBL1852614
• EN300-170532
• 96053-37-1

• Inchi： 1S/C8H8BrNO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,4,10H2,(H,11,12)
• InChI Key： HFLFFRTWPLSPSN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1CN

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(aminomethyl)-3-bromobenzoic acid

Recent Advances in the Study of 4-(Aminomethyl)-3-bromobenzoic Acid (CAS: 96053-37-1) and Its Applications in Chemical Biology and Medicine

4-(Aminomethyl)-3-bromobenzoic acid (CAS: 96053-37-1) is a brominated benzoic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, receptor modulators, and fluorescent probes. Recent studies have explored its potential in drug discovery, particularly in targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of 4-(aminomethyl)-3-bromobenzoic acid, including its bromine substituent and aminomethyl group, make it a valuable scaffold for medicinal chemistry.

One of the most notable advancements in the study of 4-(aminomethyl)-3-bromobenzoic acid is its role in the development of covalent inhibitors. Researchers have utilized its bromine moiety to design irreversible inhibitors that selectively target cysteine residues in enzymes such as kinases and proteases. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound to develop potent inhibitors of Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies. The study highlighted the compound's ability to form stable covalent bonds with the target enzyme, leading to prolonged pharmacological effects.

In addition to its applications in covalent inhibition, 4-(aminomethyl)-3-bromobenzoic acid has been employed as a building block for the synthesis of fluorescent probes. A recent publication in Analytical Chemistry described the development of a novel probe based on this compound for the detection of reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, enabling real-time monitoring of ROS levels in pathological conditions such as inflammation and oxidative stress. This advancement opens new avenues for studying redox biology and developing diagnostic tools for oxidative stress-related diseases.

Another area of interest is the compound's potential in peptide and protein modification. Researchers have exploited its aminomethyl group for site-specific conjugation with biomolecules, facilitating the creation of peptide-drug conjugates and antibody-drug conjugates (ADCs). A 2022 study in Bioconjugate Chemistry reported the successful use of 4-(aminomethyl)-3-bromobenzoic acid to modify therapeutic antibodies, enhancing their stability and targeting efficiency. This approach holds promise for improving the efficacy of biologic therapies in cancer and autoimmune diseases.

Despite these promising developments, challenges remain in the optimization of 4-(aminomethyl)-3-bromobenzoic acid-based compounds. Issues such as off-target effects, metabolic stability, and synthetic scalability need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on refining the chemical properties of this scaffold and exploring novel applications in drug delivery and diagnostics. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(aminomethyl)-3-bromobenzoic acid (CAS: 96053-37-1) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique structural features and diverse applications make it a focal point of contemporary research. As studies continue to uncover new uses and optimize existing ones, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic agents. Future research should focus on addressing current limitations and expanding the scope of its applications to meet unmet medical needs.